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Compound of Interest

Compound Name: Fmoc-D-Dap(Aloc)-OH

Cat. No.: B613512

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-D-Dap(Aloc)-OH is a derivative of alanine, an amino acid utilized in peptide synthesis
and various research applications.[1] As with any chemical reagent, a thorough understanding
of its properties and potential hazards is paramount for ensuring laboratory safety. This guide
provides a comprehensive overview of the safety and handling procedures for Fmoc-D-
Dap(Aloc)-OH, compiled from available safety data sheets and handling guidelines.

Chemical and Physical Properties

A foundational aspect of safe handling is the awareness of the chemical and physical
properties of the substance.
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Property

Value

CAS Number

178924-05-5

Molecular Formula

C22H22N206[2]

Molecular Weight 410.42 g/mol [2]

Appearance White to off-white solid
Melting Point 165 °C

Boiling Point 658.6+55.0 °C (Predicted)
Density 1.298+0.06 g/cm3 (Predicted)
pKa 3.56+0.10 (Predicted)

Hazard Identification and Classification

Fmoc-D-Dap(Aloc)-OH is classified as an irritant. The following table summarizes its hazard

statements.

Hazard Class

GHS Hazard Statement

Skin Irritation

H315: Causes skin irritation

Eye Irritation

H319: Causes serious eye irritation

Respiratory Irritation

H335: May cause respiratory irritation

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and

maintain the integrity of the compound.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Fmoc-D-

Dap(Aloc)-OH:
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Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection
Lab coat.

Use a NIOSH-approved respirator with a dust
Respiratory Protection filter if handling large quantities or if dust is

generated.

Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.

Storage Conditions

» Store in a tightly sealed container.
o Keep in a cool, dry, and well-ventilated place.
 Recommended storage temperature is in a freezer under -20°C.

e Store under an inert atmosphere.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation o , _ _
difficult, give oxygen. Seek medical attention.
Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Firefighting and Accidental Release Measures
Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

e Personal Precautions: Wear appropriate personal protective equipment. Avoid dust
formation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Disposal Considerations

Dispose of this material and its container at a licensed hazardous-waste disposal plant.
Disposal should be in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for the safe handling of Fmoc-D-
Dap(Aloc)-OH in a research environment.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Fmoc-D-Dap(Aloc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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